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Compound of Interest

Compound Name: 10-Nonadecanol

Cat. No.: B101355

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 10-

Nonadecanol, a long-chain fatty alcohol. Due to the limited availability of specific toxicological
data for 10-Nonadecanol, this document incorporates information from studies on analogous
long-chain alcohols to provide a thorough assessment of potential hazards and recommended

safety protocols.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 10-Nonadecanol is
fundamental to its safe handling. The following table summarizes key quantitative data.
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Property Value Source
Molecular Formula C19H400 [1]
Molecular Weight 284.52 g/mol [1]
CAS Number 16840-84-9 [1]
Appearance White solid (estimated) [2]
- , 344.0 to 345.0 °C @ 760.00
Boiling Point ) [3]
mm Hg (estimated)

_ _ 62.0to 64.0 °C @ 760.00 mm
Melting Point [2]
Hg
_ 261.00 °F (127.22 °C) TCC
Flash Point [3]

(estimated)

Vapor Pressure

0.000004 mmHg @ 25.00 °C

(estimated)

[3]

Water Solubility

0.004781 mg/L @ 25 °C

(estimated)

[2]

logP (o/w)

8.481 (estimated)

[2]

Toxicological Profile and Hazard Assessment

Specific toxicological data for 10-Nonadecanol is not extensively documented. However, the

Organisation for Economic Co-operation and Development (OECD) Screening Information

Dataset (SIDS) for long-chain alcohols (C6-C22) provides valuable insights into the

toxicological profile of this class of compounds.

General Observations for Long-Chain Alcohols:

» Toxicity Trend: The toxicology database for long-chain alcohols demonstrates an inverse

relationship between carbon chain length and toxicity. Shorter-chain alcohols tend to exhibit

more pronounced effects compared to those with longer chains.[4]
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» Acute Toxicity: Long-chain alcohols generally show low acute toxicity. For instance, the acute
oral and dermal LD50 values for many long-chain alcohols exceed 2000 to 10,000 mg/kg.[4]

« Irritation: Skin and eye irritation potential decreases with increasing chain length.[4][5]
Alcohols with chain lengths of C18 and above are generally considered non-irritant to the
skin.[4]

o Sensitization: Aliphatic alcohols are not considered to have skin sensitization potential.[4]

» Repeated Dose Toxicity: Repeated exposure to aliphatic alcohols is generally associated
with a low order of toxicity.[4]

o Mutagenicity and Reproductive Toxicity: There is no evidence to suggest that fatty alcohols
are mutagenic or cause reproductive toxicity.[1]

Based on these general trends for long-chain alcohols, 10-Nonadecanol (a C19 alcohol) is
expected to have a low order of toxicity.

GHS Classification (Anticipated): While a harmonized GHS classification for 10-Nonadecanol
is not readily available, based on the data for similar long-chain alcohols, it is not expected to
meet the criteria for classification for most hazard classes. However, as a precaution, it should
be handled with care, assuming it may cause mild skin and eye irritation upon prolonged or
repeated contact.

The following diagram illustrates the logical workflow for hazard identification and risk
assessment.

Figure 1. Hazard Identification and Risk Assessment Workflow.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize exposure and
ensure a safe working environment.

Engineering Controls:

o Work in a well-ventilated area. Use of a fume hood is recommended, especially when
heating the substance or creating aerosols.
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Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat or other
protective clothing should be worn to prevent skin contact.

» Respiratory Protection: If working with fine powders or generating dust, a NIOSH-approved
respirator may be necessary.

General Hygiene Practices:

e Avoid contact with skin, eyes, and clothing.

» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated place.
» Keep away from incompatible materials such as strong oxidizing agents.

The following diagram outlines the general workflow for safe laboratory handling of a chemical
like 10-Nonadecanol.

Figure 2. General Laboratory Handling Workflow.

Emergency Procedures

First-Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

o Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

¢ Specific Hazards: Carbon oxides may be released upon combustion.
» Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.
Accidental Release Measures:

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Experimental Protocols for Safety Assessment

The following are summaries of standard experimental protocols that can be used to assess
the safety of long-chain alcohols like 10-Nonadecanol.

Flash Point Determination (e.g., ASTM D93 - Pensky-Martens Closed Cup Method): This
method is suitable for liquids with high viscosity or a tendency to form a surface film.

o Apparatus: Pensky-Martens Closed Cup Tester.

e Procedure: a. A 75 mL sample is placed in the test cup. b. The sample is heated at a
controlled rate. c. The sample is stirred at a specified rate (e.g., 90-120 rpm). d. An ignition
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source is applied at specified temperature intervals. Stirring is paused during the application
of the ignition source. e. The flash point is the lowest temperature at which the application of
the ignition source causes the vapors above the sample to ignite.[6]

Skin Irritation/Corrosion Testing (Following OECD Guideline 404): This test determines the
potential for a substance to cause skin irritation or corrosion.

o Test Animals: Healthy young adult albino rabbits.

e Procedure: a. The fur on the dorsal area of the trunk of the animal is clipped. b. A small
amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied to a small area of
skin (approx. 6 cm?) and covered with a gauze patch. c. The patch is held in place with non-
irritating tape for a 4-hour exposure period. d. After exposure, the patch and any residual test
substance are removed. e. The skin is observed for erythema and edema at 1, 24, 48, and
72 hours after patch removal. f. The severity of the skin reactions is scored according to a
standardized scale.

Acute Eye Irritation/Corrosion Testing (Following OECD Guideline 405): This test evaluates the
potential of a substance to cause eye irritation or corrosion.

o Test Animals: Healthy young adult albino rabbits.

e Procedure: a. A single dose of the test substance (0.1 mL of liquid or not more than 0.1 g of a
solid) is applied into the conjunctival sac of one eye of the animal. The other eye remains
untreated and serves as a control. b. The eyes are observed at 1, 24, 48, and 72 hours after
application of the test substance. c. The cornea, iris, and conjunctivae are examined for any
lesions, and the severity is scored. d. The reversibility of any observed effects is also
assessed.[7]

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Users should always consult the most current Safety Data Sheet
(SDS) provided by the supplier before handling 10-Nonadecanol and ensure that a thorough
risk assessment is conducted for their specific application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b101355?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Fatty_alcohol
https://filab.fr/en/our-technical-resources/laboratory-measurement-flash-point/
https://pubmed.ncbi.nlm.nih.gov/19013645/
https://pubmed.ncbi.nlm.nih.gov/19013645/
https://hpvchemicals.oecd.org/UI/handler.axd?id=9802ef92-2c9d-4f21-877e-90b6133efd73
https://pubmed.ncbi.nlm.nih.gov/19237197/
https://pubmed.ncbi.nlm.nih.gov/19237197/
https://delltech.com/blog/flash-point-testing-methods-astm-d56-and-astm-d93/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b101355#10-nonadecanol-safety-and-handling
https://www.benchchem.com/product/b101355#10-nonadecanol-safety-and-handling
https://www.benchchem.com/product/b101355#10-nonadecanol-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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